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Compound of Interest

Compound Name: NBI-31772

Cat. No.: B609462 Get Quote

Essential Safety and Handling Guide for NBI-
31772
FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling NBI-31772. The following procedural guidance is

intended to ensure the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties
NBI-31772 is a nonpeptide small molecule inhibitor of the interaction between insulin-like

growth factor (IGF) and IGF-binding proteins (IGFBPs).[1] It has a high affinity for all six human

IGFBP subtypes, with Ki values ranging from 1 to 24 nM.[1] By displacing IGF-1 from the IGF-

1:IGFBP complex, NBI-31772 can increase the bioavailability of free IGF-1.[1]
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Property Value

CAS Number 374620-70-9

Molecular Formula C₁₇H₁₁NO₇

Molecular Weight 341.27 g/mol

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO

Appearance Powder

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Statement: Harmful if swallowed. Very toxic to aquatic life with long lasting effects.

Signal Word: Warning

Precautionary Statements:

Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this product.

Avoid release to the environment.

IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

Rinse mouth.

Collect spillage.

Dispose of contents/container to an approved waste disposal plant.

To mitigate these risks, the following personal protective equipment is mandatory when

handling NBI-31772:
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PPE Category Equipment Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against accidental

splashes of the compound,

especially when in solution.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Skin and Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not required under normal use

with adequate ventilation. Use

a NIOSH-approved respirator if

handling large quantities or if

dust/aerosol generation is

likely.

Prevents inhalation of the

powder form of the compound.

Operational Plan: Handling and Storage
Reconstitution of NBI-31772

Preparation: Perform all reconstitution procedures within a chemical fume hood to minimize

inhalation exposure.

Solvent Selection: NBI-31772 is soluble in DMSO up to 100 mM.

Calculation: To prepare a 10 mM stock solution, for example, add 293 µL of DMSO to 1 mg

of NBI-31772 (assuming a molecular weight of 341.27 g/mol ). Adjust the volume based on

the actual amount of NBI-31772.

Dissolution: Gently vortex or sonicate the solution to ensure the compound is fully dissolved.

Storage
Solid Form: Store the powdered compound at -20°C in a tightly sealed container.
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In Solution (DMSO): For short-term storage, solutions can be kept at 4°C for up to two

weeks. For long-term storage, aliquot the solution into single-use vials and store at -80°C for

up to six months. Avoid repeated freeze-thaw cycles.

Disposal Plan
Due to its classification as very toxic to aquatic life, NBI-31772 and any materials contaminated

with it must be disposed of as hazardous chemical waste.

Waste Segregation: Collect all NBI-31772 waste, including empty containers, contaminated

labware (e.g., pipette tips, tubes), and unused solutions, in a designated and clearly labeled

hazardous waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the name

of the chemical (NBI-31772), and the associated hazards (Toxic, Environmental Hazard).

Disposal Procedure: Follow all local, state, and federal regulations for the disposal of

hazardous chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols and to arrange for waste pickup.

Spill Management: In case of a spill, wear appropriate PPE, contain the spill with absorbent

material, and clean the area with a suitable solvent. Collect all contaminated materials in a

sealed container for hazardous waste disposal.

Experimental Protocols
IGF-1-Induced Cell Proliferation Assay Using 3T3
Fibroblasts
This protocol outlines a general procedure to assess the effect of NBI-31772 on IGF-1-induced

cell proliferation in NIH-3T3 fibroblasts.

Materials:

NIH-3T3 fibroblasts

Dulbecco's Modified Eagle Medium (DMEM)
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Fetal Bovine Serum (FBS)

Bovine Serum Albumin (BSA)

Recombinant Human IGF-1

NBI-31772

[³H]thymidine or a non-radioactive proliferation assay kit (e.g., MTT, WST-1)

96-well cell culture plates

Methodology:

Cell Seeding: Seed NIH-3T3 fibroblasts in 96-well plates at a density of 5,000-10,000 cells

per well in DMEM supplemented with 10% FBS. Allow cells to adhere and grow for 24 hours.

Serum Starvation: After 24 hours, wash the cells with phosphate-buffered saline (PBS) and

replace the medium with serum-free DMEM containing 0.1% BSA. Incubate for 12-24 hours

to synchronize the cells in a quiescent state.

Treatment:

Prepare a dilution series of NBI-31772 in serum-free DMEM.

Pre-incubate the cells with various concentrations of NBI-31772 for 1-2 hours.

Stimulate the cells with a final concentration of 10-50 ng/mL of IGF-1 in the presence or

absence of NBI-31772. Include appropriate controls (vehicle control, IGF-1 alone, NBI-
31772 alone).

Proliferation Assessment ([³H]thymidine Incorporation):

After 20-24 hours of treatment, add 1 µCi of [³H]thymidine to each well.

Incubate for an additional 4 hours.

Wash the cells twice with cold PBS.
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Precipitate the DNA with cold 10% trichloroacetic acid (TCA).

Wash with 5% TCA and then ethanol.

Lyse the cells with 0.1 M NaOH.

Measure the incorporated radioactivity using a scintillation counter.

Data Analysis: Express the results as a percentage of the IGF-1-stimulated proliferation and

determine the inhibitory effect of NBI-31772.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of NBI-31772 and the experimental

workflow for the cell proliferation assay.
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IGF-1 Signaling Pathway and NBI-31772 Mechanism of Action
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Experimental Workflow: Cell Proliferation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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